Cas no 75-95-6 (Pentabromoethane)

• Product Name: Pentabromoethane
• CAS No: 75-95-6
• MF: C₂HBr₅
• MW: 424.549337148666
• CID: 566998
• PubChem ID: 87574829
• Update Time: 2025-04-19

Pentabromoethane Chemical and Physical Properties

Names and Identifiers

• Ethane,1,1,1,2,2-pentabromo-
• Pentabromoethane
• 1,1,1,2,2-pentabromoethane
• Ethylene Pentabromide
• Ethane, pentabromo-
• ZWF205EY92
• C2HBr5
• Pentabromathan
• DSSTox_CID_5830
• DSSTox_RID_77940
• DSSTox_GSID_25830
• OGVPXEPSTZMAFF-UHFFFAOYSA-N
• 1,1,1,2,2-Pentabromoethane #
• Tox21_200571
• 6883AF

• Inchi： 1S/C2HBr5/c3-1(4)2(5,6)7/h1H
• InChI Key： OGVPXEPSTZMAFF-UHFFFAOYSA-N
• SMILES： BrC(C(Br)Br)(Br)Br
• BRN： 1737429

Computed Properties

• Exact Mass: 419.60000
• Monoisotopic Mass: 419.599513
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 51.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 4.0542 (rough estimate)
• Melting Point: 53.0 to 57.0 deg-C
• Boiling Point: 210°C/300mmHg(lit.)
• Flash Point: 120.3 °C
• Refractive Index: 1.7090 (estimate)
• PSA: 0.00000
• LogP: 3.94080

Pentabromoethane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811
• RTECS：KI6150000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides